N-(3-chloro-4-methylphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-3-propoxy-1-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H22ClN3O2/c1-4-8-21-11-14(17(20-21)23-9-5-2)16(22)19-13-7-6-12(3)15(18)10-13/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,19,22)
• InChI Key: VXQUUNKHCXIAHK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)OCCC)C(=O)NC2=CC(=C(C=C2)C)Cl
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, also known as CPPC, is a pyrazole derivative that has been widely studied for its potential therapeutic applications. CPPC is a nonsteroidal anti-inflammatory drug (NSAID) that has shown promising results in the treatment of various inflammatory diseases.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of pyrazole derivatives, including those similar to N-(3-chloro-4-methylphenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, have been a subject of interest in scientific research due to their potential applications in various fields such as medicinal chemistry and materials science. For instance, Kettmann and Svetlik (2003) reported the unexpected product of a reaction involving a carboxamide moiety joined to a substituted pyrazoline ring, highlighting the intricate chemistry of pyrazole compounds (Kettmann & Svetlik, 2003). This research illustrates the complexity and unpredictability of reactions involving pyrazole derivatives, which is crucial for developing new compounds with desired properties.

Chemical Modification and Characterization

Chemical modification and characterization of pyrazole derivatives are essential for exploring their potential applications. For example, McLaughlin et al. (2016) detailed the synthesis and analytical characterization of a 'research chemical' closely related to pyrazole carboxamides, emphasizing the significance of accurate identification and characterization in the development of new chemical entities (McLaughlin et al., 2016). Such studies are fundamental for advancing scientific understanding of pyrazole derivatives and their potential uses in various applications.

Cytotoxicity and Biological Activity

The exploration of the cytotoxicity and biological activity of pyrazole derivatives is another critical area of research. Hassan et al. (2014) synthesized new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the potential therapeutic applications of these compounds (Hassan et al., 2014). Investigations like these are crucial for identifying new drug candidates and understanding their mechanisms of action.